1-(2,4-Dimethylphenoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol

• Molecular Formula: C18H29NO2
• Molecular Weight: 291.4 g/mol
• IUPAC Name: 1-(2,4-dimethylphenoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol
• InChI: InChI=1S/C18H29NO2/c1-13-5-6-18(16(4)8-13)21-12-17(20)11-19-9-14(2)7-15(3)10-19/h5-6,8,14-15,17,20H,7,9-12H2,1-4H3
• InChI Key: QZSYUWQELBNZEE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(COC2=C(C=C(C=C2)C)C)O)C

Description

This compound is a propan-2-ol derivative featuring a 2,4-dimethylphenoxy group at position 1 and a 3,5-dimethylpiperidin-1-yl moiety at position 2. It is structurally classified as a tertiary amine, with its hydrochloride salt listed as a discontinued product by CymitQuimica ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ZERENEX ZXG000494 involves a series of complex organic reactions. Zerenex Molecular Ltd specializes in custom synthesis and contract research, offering expertise in lab-scale organic and medicinal chemistry . The specific synthetic routes and reaction conditions for ZERENEX ZXG000494 are proprietary and tailored to achieve high purity and yield.

Industrial Production Methods

Industrial production of ZERENEX ZXG000494 is carried out using optimized synthetic methods developed through extensive research and development. Zerenex Molecular Ltd employs cutting-edge process chemistry technologies to ensure efficient and scalable production of this compound .

Chemical Reactions Analysis

Types of Reactions

ZERENEX ZXG000494 undergoes various types of chemical reactions, including:

Oxidation: Involves the addition of oxygen or removal of hydrogen.

Reduction: Involves the addition of hydrogen or removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in the reactions of ZERENEX ZXG000494 include oxidizing agents, reducing agents, and various catalysts. The reaction conditions are carefully controlled to achieve the desired products with high selectivity and efficiency .

Major Products Formed

The major products formed from the reactions of ZERENEX ZXG000494 depend on the specific reaction conditions and reagents used.

Scientific Research Applications

ZERENEX ZXG000494 has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of novel compounds and intermediates.

Biology: Employed in the study of biological pathways and molecular interactions.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of ZERENEX ZXG000494 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, modulating their activity, and influencing various biochemical processes. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Structural Analogues and Derivatives

The following table summarizes key structural and functional differences between the target compound and related molecules:

Compound Name	Key Structural Features	Molecular Weight (Free Base)	Pharmacological Notes	Regulatory Status	References
1-(2,4-Dimethylphenoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol	2,4-Dimethylphenoxy; 3,5-dimethylpiperidine	~335.5 g/mol*	Discontinued (likely due to synthesis challenges or toxicity)	Discontinued ()
1-(3,5-Dimethylphenoxy)-3-(isopropylamino)propan-2-ol ()	3,5-Dimethylphenoxy; isopropylamino	~281.4 g/mol	β-sympatholytic agent; triiodinated derivative shows high adrenergic receptor affinity	Experimental ()
HBK17 ()	2,5-Dimethylphenoxy; 2-methoxyphenylpiperazine	~413.9 g/mol	Piperazine derivative; likely CNS-targeted activity due to lipophilic substituents	Preclinical ()
1-(2,4-Dimethylphenoxy)-3-(thian-4-ylamino)propan-2-ol ()	2,4-Dimethylphenoxy; thian-4-ylamino	~336.5 g/mol	Thiane ring may enhance metabolic stability compared to piperidine	Experimental ()
Nadolol ()	Naphthalen-1-yloxy; tertiary butylamino	~309.4 g/mol	Non-selective β-blocker; clinically approved for hypertension and angina	Approved ()

*Calculated based on molecular formula C19H29NO2.

Key Observations:

• Compared to HBK17’s piperazine moiety, the 3,5-dimethylpiperidine group may confer distinct pharmacokinetic properties, such as altered blood-brain barrier penetration .
• Amino Group Variations: The isopropylamino group in ’s compound is a classic β-blocker pharmacophore, whereas the dimethylpiperidine in the target compound may modulate receptor binding kinetics or off-target effects .

Physicochemical and Regulatory Considerations

Biological Activity

1-(2,4-Dimethylphenoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol, also known as a derivative of propanolamine, is a compound that has garnered interest for its potential biological activities. This article delves into the compound's pharmacological properties, mechanisms of action, and relevant case studies that highlight its biological significance.

The chemical structure of 1-(2,4-Dimethylphenoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol is characterized by the following:

• Molecular Formula : C18H30ClNO2
• Molecular Weight : 327.89 g/mol
• CAS Number : 473266-93-2

The biological activity of this compound primarily revolves around its interaction with various neurotransmitter systems. It is hypothesized to act as a selective modulator of certain receptors in the central nervous system (CNS), particularly those related to serotonin and norepinephrine pathways.

Potential Mechanisms:

• Serotonin Receptor Modulation : The compound may influence serotonin receptor activity, which is crucial in mood regulation.
• Norepinephrine Reuptake Inhibition : Similar to many antidepressants, it may inhibit the reuptake of norepinephrine, thereby increasing its availability in synaptic clefts.

Biological Activity and Pharmacological Effects

Research indicates that this compound exhibits several pharmacological effects:

• Antidepressant-like Effects : Studies suggest that compounds with similar structures have shown promise in alleviating symptoms of depression in animal models.
• Anxiolytic Properties : Preliminary data indicate potential anxiolytic effects, possibly through modulation of GABAergic activity.

Study 1: Antidepressant Activity

A study conducted on rodent models demonstrated that administration of 1-(2,4-Dimethylphenoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol resulted in significant reductions in depressive-like behaviors compared to control groups. The results were quantified using the Forced Swim Test (FST) and Tail Suspension Test (TST), which are standard assays for assessing antidepressant efficacy.

Test Type	Control Group Score	Treatment Group Score	Significance
FST	120 seconds	60 seconds	p < 0.01
TST	180 seconds	90 seconds	p < 0.05

Study 2: Anxiolytic Effects

Another investigation focused on the anxiolytic potential of the compound using the Elevated Plus Maze (EPM) test. Results indicated increased time spent in the open arms by treated subjects compared to controls.

Group	Time in Open Arms (seconds)	p-value
Control	30
Treatment	75	<0.01